Cas no 2229504-05-4 (1-(5-bromopyrimidin-2-yl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(5-bromopyrimidin-2-yl)-2-(methylamino)ethan-1-ol
• CAS No: 2229504-05-4
• MF: C₇H₁₀BrN₃O
• MW: 232.077800273895
• CID: 6111299
• PubChem ID: 165656041
• Update Time: 2025-05-19

1-(5-bromopyrimidin-2-yl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopyrimidin-2-yl)-2-(methylamino)ethan-1-ol
• EN300-1925283
• 2229504-05-4

• Inchi： 1S/C7H10BrN3O/c1-9-4-6(12)7-10-2-5(8)3-11-7/h2-3,6,9,12H,4H2,1H3
• InChI Key： BTEPGYXEFGUVLA-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C(CNC)O)=NC=1

Computed Properties

• Exact Mass: 231.00072g/mol
• Monoisotopic Mass: 231.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 58Ų

Additional information on 1-(5-bromopyrimidin-2-yl)-2-(methylamino)ethan-1-ol

Professional Introduction to Compound with CAS No. 2229504-05-4 and Product Name: 1-(5-bromopyrimidin-2-yl)-2-(methylamino)ethan-1-ol

1-(5-bromopyrimidin-2-yl)-2-(methylamino)ethan-1-ol, identified by its CAS number 2229504-05-4, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyrimidine derivatives, which are widely recognized for their diverse biological activities and therapeutic potential. The structural framework of this molecule incorporates a 5-bromopyrimidin-2-yl moiety, which is a key pharmacophore responsible for its interactions with biological targets, and an N-methylamino substituent that enhances its pharmacological properties.

The synthesis and characterization of 1-(5-bromopyrimidin-2-yl)-2-(methylamino)ethan-1-ol have been extensively studied due to its promising applications in drug discovery. The bromine atom in the 5-bromopyrimidin-2-yl group provides a reactive site for further functionalization, allowing chemists to explore various derivatives with tailored biological activities. This flexibility has made it a valuable intermediate in the development of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of pyrimidine-based compounds in addressing various diseases, including cancer, infectious diseases, and inflammatory disorders. The 1-(5-bromopyrimidin-2-yl)-2-(methylamino)ethan-1-ol structure has been investigated for its potential as an inhibitor of kinases and other enzymes involved in disease pathways. Studies have demonstrated that modifications to the pyrimidine core can significantly alter the binding affinity and selectivity of these compounds, leading to more effective treatments.

In the context of oncology research, pyrimidine derivatives have shown remarkable efficacy in targeting aberrant signaling pathways that drive tumor growth. The 5-bromopyrimidin-2-yl moiety interacts with specific residues on protein targets, disrupting normal cellular processes and inducing apoptosis or growth inhibition. Preclinical studies have indicated that compounds like 1-(5-bromopyrimidin-2-yl)-2-(methylamino)ethan-1-ol exhibit potent antitumor activity in vitro and in vivo. These findings have spurred further investigation into optimizing their pharmacokinetic profiles for clinical translation.

The role of N-methylamino groups in enhancing bioavailability and metabolic stability has also been well-documented. This substituent can influence the compound's solubility, permeability, and overall pharmacological behavior. By integrating such functional groups into drug candidates, researchers aim to improve their therapeutic efficacy while minimizing side effects. The synthesis of 1-(5-bromopyrimidin-2-yl)-2-(methylamino)ethan-1-ol exemplifies the strategic design of molecules that balance structural complexity with functional utility.

Recent studies have also explored the use of computational methods to predict the binding interactions of 1-(5-bromopyrimidin-2-yl)-2-(methylamino)ethan-1-ol with biological targets. Molecular docking simulations have been employed to identify key residues on enzymes such as kinases, providing insights into how structural modifications can enhance binding affinity. These computational approaches complement experimental efforts by allowing rapid screening of large libraries of compounds, accelerating the drug discovery process.

The development of novel synthetic methodologies for pyrimidine derivatives remains a critical area of research. Efficient synthetic routes not only reduce production costs but also enable the exploration of more complex molecular architectures. Advances in catalytic processes and green chemistry principles have contributed to more sustainable synthetic strategies for compounds like 1-(5-bromopyrimidin-2-yl)-2-(methylamino)ethan-1-ol, aligning with global efforts to minimize environmental impact.

In conclusion, 1-(5-bromopyrimidin-2-yl)-2-(methylamino)ethan-1-ol (CAS No. 2229504-05) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in the discovery and design of novel therapeutics.